Cas no 4774-14-5 (2,6-Dichloropyrazine)

• Product Name: 2,6-Dichloropyrazine
• CAS No: 4774-14-5
• MF: C₄H₂Cl₂N₂
• MW: 148.978078365326
• MDL: MFCD00006125
• CID: 45306
• PubChem ID: 78504
• Update Time: 2025-11-02

2,6-Dichloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloropyrazine
• 1,6-dichloroypyrazine
• 2,5-DICHLORO-P-XYLENE
• 2,6-CHLORO PYRAZINE
• 2,6-dichloro-pyrazin
• 2,6-dichloro-pyrazine
• 2,6-dichloropyridazine
• 2,6-Dichlor-pyrazin
• 3,5-dichloropyrazine
• 6-Dichloropyrazine
• M-Dichloropyrazine
• Pyrazine,2,6-dichloro
• MFCD00006125
• 4774-14-5
• PB14072
• DTXSID0063602
• EINECS 225-316-8
• 2,6-dicloropyrazine
• CS-W010976
• Z217291786
• A827321
• 2,6-dichloro pyrazine
• W-106064
• Pyrazine, 2,6-dichloro-
• AM20070437
• InChI=1/C4H2Cl2N2/c5-3-1-7-2-4(6)8-3/h1-2
• SCHEMBL138054
• P16520
• AKOS000121129
• 2,6 dichloropyrazine
• EN300-25752
• UNII-2NX2PQ9HSL
• AC-2465
• FT-0610628
• SY001394
• F0001-1266
• AS-10765
• NS00031720
• 2, 6-dichloropyrazine
• AI3-61780
• 2NX2PQ9HSL
• D1867
• 2,6-Dichloropyrazine, 98%
• HY-W010260
• DB-020190
• 2-chloro-6-chloro-pyrazine
• DTXCID1040582
• 225-316-8

• MDL： MFCD00006125
• Inchi： 1S/C4H2Cl2N2/c5-3-1-7-2-4(6)8-3/h1-2H
• InChI Key： LSEAAPGIZCDEEH-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(N=1)Cl
• BRN： 2439

Computed Properties

• Exact Mass: 147.96000
• Monoisotopic Mass: 147.959503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.6445 (rough estimate)
• Melting Point: 55-58 °C (lit.)
• Boiling Point: 122°C/40mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6300 (estimate)
• Solubility: Soluble in ethanol and methanol.
• PSA: 25.78000
• LogP: 1.78340
• Solubility: Insoluble in water and cold petroleum ether.

2,6-Dichloropyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,6-Dichloropyrazine

2,6-Dichloropyrazine (CAS No. 4774-14-5): Properties, Applications, and Market Insights

2,6-Dichloropyrazine (CAS No. 4774-14-5) is a versatile heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This chlorinated pyrazine derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-performance chemical intermediates, 2,6-Dichloropyrazine has become a subject of interest for researchers and industrial applications alike.

The molecular structure of 2,6-Dichloropyrazine features two chlorine atoms at the 2 and 6 positions of the pyrazine ring, which enhances its reactivity and utility in various chemical transformations. This compound is often sought after for its role in the synthesis of pharmaceutical active ingredients and specialty chemicals. Its ability to act as a building block for more complex molecules has made it indispensable in modern organic synthesis.

One of the most common questions researchers ask is, "What are the key applications of 2,6-Dichloropyrazine?" The answer lies in its widespread use in the development of drug candidates, particularly in the creation of antiviral and antibacterial agents. Additionally, 2,6-Dichloropyrazine is employed in the production of advanced materials, such as liquid crystals and conductive polymers, which are critical for next-generation electronic devices.

In recent years, the demand for 2,6-Dichloropyrazine has surged due to its relevance in green chemistry and sustainable synthesis. As industries shift toward environmentally friendly processes, this compound has emerged as a key player in catalytic reactions and solvent-free methodologies. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its importance in modern laboratory practices.

Another trending topic in the chemical community is the supply chain stability of 2,6-Dichloropyrazine. With global disruptions affecting raw material availability, manufacturers are increasingly focusing on localized production and alternative synthesis routes to ensure consistent supply. This has led to innovations in the large-scale preparation of 2,6-Dichloropyrazine, including improved purification techniques and cost-effective catalytic systems.

From a regulatory perspective, 2,6-Dichloropyrazine is generally regarded as safe for research and industrial use when handled according to standard protocols. Its low environmental persistence and biodegradability make it a favorable choice for companies adhering to REACH and EPA guidelines. However, proper storage and handling procedures are essential to maintain its stability and performance.

Looking ahead, the future of 2,6-Dichloropyrazine appears promising, with ongoing research exploring its potential in nanotechnology and bioactive molecule design. As the chemical industry continues to evolve, this compound is expected to play a pivotal role in addressing challenges related to drug resistance and material innovation. For those seeking reliable sources of 2,6-Dichloropyrazine, it is advisable to partner with certified suppliers who prioritize quality and compliance.

In conclusion, 2,6-Dichloropyrazine (CAS No. 4774-14-5) stands as a critical component in contemporary chemistry, bridging the gap between academic research and industrial applications. Its multifaceted uses, combined with its alignment with sustainability goals, ensure its continued relevance in the years to come. Whether you are a synthetic chemist, a materials scientist, or a procurement specialist, understanding the properties and applications of 2,6-Dichloropyrazine is essential for staying ahead in this dynamic field.